Cas no 922033-98-5 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide structure
922033-98-5 structure
Product Name:N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide
CAS No:922033-98-5
MF:C23H26F3N3O2
MW:433.466656208038
CID:6391979
PubChem ID:44024537
Update Time:2023-12-26

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide
    • N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-4-(trifluoromethyl)benzamide
    • F2291-0248
    • 922033-98-5
    • N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]-4-(trifluoromethyl)benzamide
    • AKOS024636240
    • N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-4-(trifluoromethyl)benzamide
    • Inchi: 1S/C23H26F3N3O2/c1-28-9-8-18-14-17(4-7-20(18)28)21(29-10-12-31-13-11-29)15-27-22(30)16-2-5-19(6-3-16)23(24,25)26/h2-7,14,21H,8-13,15H2,1H3,(H,27,30)
    • InChI Key: UOXVNCNGWVODJQ-UHFFFAOYSA-N
    • SMILES: C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

  • Exact Mass: 433.19771157g/mol
  • Monoisotopic Mass: 433.19771157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.8Ų

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl-4-(trifluoromethyl)benzamide Pricemore >>

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